Cas no 331-87-3 (2-ethylhexyl fluoroacetate)
2-ethylhexyl fluoroacetate structure
Product Name:2-ethylhexyl fluoroacetate
2-ethylhexyl fluoroacetate Chemical and Physical Properties
Names and Identifiers
-
- 2-ethylhexyl fluoroacetate
- acetic acid, 2-fluoro-, 2-ethylhexyl ester
- 2-ethylhexyl 2-fluoroacetate
- FDEKGWKFHSSZFD-UHFFFAOYSA-N
- BRN 1766563
- 331-87-3
- DTXSID80954734
- ACETIC ACID, FLUORO-, (2-ETHYLHEXYL) ESTER
- Fluoroacetic acid 2-ethylhexyl ester
- 4-02-00-00451 (Beilstein Handbook Reference)
-
- Inchi: 1S/C10H19FO2/c1-3-5-6-9(4-2)8-13-10(12)7-11/h9H,3-8H2,1-2H3
- InChI Key: FDEKGWKFHSSZFD-UHFFFAOYSA-N
- SMILES: FCC(=O)OCC(CC)CCCC
Computed Properties
- Exact Mass: 190.13697
- Monoisotopic Mass: 190.136908
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 8
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.6
Experimental Properties
- Density: 0.9651 (estimate)
- Boiling Point: 206.6°C at 760 mmHg
- Flash Point: 76.8°C
- Refractive Index: 1.41
- PSA: 26.3
2-ethylhexyl fluoroacetate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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